2-(5-Cyclopropyl-2-(methoxymethyl)oxazol-4-yl)acetic acid

• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: 2-[5-cyclopropyl-2-(methoxymethyl)-1,3-oxazol-4-yl]acetic acid
• InChI: InChI=1S/C10H13NO4/c1-14-5-8-11-7(4-9(12)13)10(15-8)6-2-3-6/h6H,2-5H2,1H3,(H,12,13)
• InChI Key: MJWZEESJFQZVOR-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=C(O1)C2CC2)CC(=O)O

Description

2-(5-Cyclopropyl-2-(methoxymethyl)oxazol-4-yl)acetic acid is a useful research compound. Its molecular formula is C10H13NO4 and its molecular weight is 211.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl [5-cyclopropyl-2-(methoxymethyl)-1,3-oxazol-4-yl]acetate (Preparation 120, 23.9 g, 0.1 mol) in 10% KOH (100 mL) was stirred at 75° C. for 18 hours. The reaction was cooled and acidified with 10% HCl to pH 3, and extracted with chloroform (3×100 mL). The organic extract was dried over Na2SO4 and concentrated in vacuo. The residue was dissolved in ether and crystallized in a refrigerator at −20° C. The precipitated crystals were separated by filtration, washed with cold ether, and vacuum-dried to give the title compound as a white crystalline substance in a form of light plates (16.9 g, 93.2%).